Cas no 1545780-07-1 (1,3,5-Triazin-2(1H)-one, 6-amino-4-bicyclo[3.1.0]hex-3-yl- )

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-bicyclo[3.1.0]hex-3-yl-
• CAS No: 1545780-07-1
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5262593
• Update Time: 2025-06-03

1,3,5-Triazin-2(1H)-one, 6-amino-4-bicyclo[3.1.0]hex-3-yl- Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-bicyclo[3.1.0]hex-3-yl-1,3,5-triazin-2(1H)-one (ACI)
• 1,3,5-Triazin-2(1H)-one, 6-amino-4-bicyclo[3.1.0]hex-3-yl-

• Inchi： 1S/C9H12N4O/c10-8-11-7(12-9(14)13-8)6-2-4-1-5(4)3-6/h4-6H,1-3H2,(H3,10,11,12,13,14)
• InChI Key： OQFJAFXNQPIVRT-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2CC3C(C3)C2)NC(N)=N1

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-bicyclo[3.1.0]hex-3-yl-

Introduction to CAS No. 1545780-07-1: 1,3,5-Triazin-2(1H)-one, 6-amino-4-bicyclo[3.1.0]hex-3-yl

The compound CAS No. 1545780-07-1, also known as 1,3,5-Triazin-2(1H)-one, 6-amino-4-bicyclo[3.1.0]hex-3-yl, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring structure. The presence of the bicyclo[3.1.0]hexane group and the amino substituent at specific positions introduces unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of triazines in drug discovery and material synthesis due to their ability to form stable coordination complexes and their potential as building blocks for advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The bicyclo[3.1.0]hexane group in this compound adds rigidity and stability to the molecule, making it an attractive candidate for applications in drug design where molecular rigidity is crucial for bioactivity.

The synthesis of CAS No. 1545780-07-1 involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the triazine ring system. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some studies focusing on microwave-assisted synthesis techniques to enhance reaction efficiency.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents targeting specific biological pathways. For instance, its ability to act as a template for forming hydrogen bonds makes it a potential candidate for designing drugs that interact with protein targets through non-covalent interactions.

Moreover, the 6-amino group in the molecule provides a site for further functionalization, enabling chemists to attach other moieties such as fluorophores or targeting ligands for use in diagnostic or therapeutic applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the electronic properties of CAS No. 1545780-07-1. Density functional theory (DFT) calculations have revealed that the molecule exhibits favorable electronic characteristics for use in organic electronics, such as semiconducting polymers or organic light-emitting diodes (OLEDs).

In conclusion, CAS No. 1545780-07-1: 1,3,5-Triazin-2(1H)-one, 6-amino-4-bicyclo[3.1.0]hex-3-yl is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development.